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Compound of Interest

Compound Name: Schisanlactone B

Cat. No.: B15235181 Get Quote

Despite extensive database searches, the specific CAS number and molecular formula for a

compound explicitly named "Schisanlactone B" remain elusive. Scientific literature and

chemical databases predominantly feature its closely related analogs, Schisanlactone A and

Schisanlactone E. This guide will provide the available information for these related compounds

as a reference point for researchers, scientists, and drug development professionals, while

highlighting the current information gap regarding Schisanlactone B.

Chemical and Physical Properties of Known
Schisanlactones
To facilitate comparative analysis, the known properties of Schisanlactone A and

Schisanlactone E are summarized below. This data is crucial for understanding the structural

and chemical landscape of this class of compounds.
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Property Schisanlactone A Schisanlactone E

CAS Number 87164-31-6[1][2] 136040-43-2

Molecular Formula C₃₀H₄₀O₄[1][2] C₃₀H₄₄O₄

Molecular Weight 464.6 g/mol 468.7 g/mol

IUPAC Name

(3R,3aR,11aR,13bR)-3a,11,11

,13b-tetramethyl-3-{(1S)-1-

[(2R)-5-methyl-6-oxo-3,6-

dihydro-2H-pyran-2-

yl]ethyl}-2,3,3a,4,5,11,11a,12,1

3,13b-

decahydroindeno[5',4':4,5]cycl

ohepta[1,2-c]oxepin-9(1H)-one

3-

[(1S,4R,5R,8S,9S,12S,13R)-4,

8-dimethyl-5-[(1S)-1-[(2R)-5-

methyl-6-oxo-2,3-

dihydropyran-2-yl]ethyl]-12-

prop-1-en-2-yl-13-

tetracyclo[7.5.0.0¹,¹³.0⁴,⁸]tetrad

ecanyl]propanoic acid

Biological Activities and Signaling Pathways of
Related Schisanlactones
While specific data for Schisanlactone B is unavailable, research on Schisanlactone A and E

reveals significant biological activities, offering potential insights into the broader therapeutic

potential of this compound class.

Schisanlactone A:

Antiviral Activity: Schisanlactone A has demonstrated inhibitory activity against HIV protease,

a key enzyme in the life cycle of the virus.

Schisanlactone E:

Anti-Inflammatory and Antioxidant Properties: Schisanlactone E has been shown to possess

anti-inflammatory and antioxidant effects.

Neuroprotective Effects: Studies suggest that Schisanlactone E may offer protection against

neurodegenerative processes.
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Due to the lack of specific information on Schisanlactone B's interaction with biological

systems, a definitive signaling pathway diagram cannot be constructed at this time. Research

into its analogues suggests that the biological effects of these compounds are likely mediated

through complex interactions with various cellular signaling cascades. Further investigation is

required to elucidate the specific mechanisms of action for Schisanlactone B.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Schisanlactone B are not available in the public domain. Researchers interested in this

specific compound would likely need to adapt and modify existing protocols for the isolation

and characterization of other triterpenoids from plants of the Schisandraceae family.

Logical Workflow for Future Research
To address the current knowledge gap surrounding Schisanlactone B, a structured research

approach is necessary. The following workflow outlines the key steps for its identification and

characterization.

Isolation and Identification

Biological Characterization

Chemical Synthesis

Dissemination

Source Material
(e.g., Schisandra plant) Solvent Extraction Chromatographic Separation

(e.g., HPLC, Column Chromatography) Isolation of Pure Compound Spectroscopic Analysis
(NMR, Mass Spectrometry)

Structure Elucidation
(Identification of Schisanlactone B)

In vitro Bioassays
(e.g., Cytotoxicity, Enzyme Inhibition)

Retrosynthetic Analysis

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

In vivo Studies
(Animal Models)

Publication of Findings

Total Synthesis

Click to download full resolution via product page

Caption: A logical workflow for the future research and characterization of Schisanlactone B.

Conclusion
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The absence of a specific CAS number and molecular formula for "Schisanlactone B" in

readily accessible scientific databases presents a significant challenge for researchers. While

its close relatives, Schisanlactone A and E, have been characterized and show promising

biological activities, further investigation is imperative to isolate, identify, and characterize

Schisanlactone B. The provided information on its known analogues serves as a valuable

starting point for future research endeavors aimed at unlocking the potential of this and other

related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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